Cas no 17394-14-8 (9H-Thioxanthene-9-carboxylic acid)

9H-Thioxanthene-9-carboxylic acid structure
17394-14-8 structure
Product Name:9H-Thioxanthene-9-carboxylic acid
CAS No:17394-14-8
MF:C14H10O2S
MW:242.293002605438
CID:2782326
PubChem ID:12515654
Update Time:2025-04-21

9H-Thioxanthene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID30501035
    • SCHEMBL5756547
    • 9H-Thioxanthene-9-carboxylic acid
    • 9-Thioxanthenylcarboxylic acid
    • DHALJNUNTPESFN-UHFFFAOYSA-N
    • thioxanthene-9-carboxylic acid
    • 17394-14-8
    • DTXCID90451845
    • DB-197637
    • Inchi: 1S/C14H10O2S/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H,(H,15,16)
    • InChI Key: DHALJNUNTPESFN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C(=O)O)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 242.04015073g/mol
  • Monoisotopic Mass: 242.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.6Ų
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